Cas no 149506-04-7 (3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid)

• Product name: 3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid
• CAS No: 149506-04-7
• MF: C₁₀H₁₂N₃O₂Br
• MW: 286.12518
• MDL: MFCD04037903
• CID: 135365
• PubChem ID: 2760964

3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1-(5-Bromopyrimidin-2-yl)piperidine-4-carboxylic acid
• 3-(3-AMINOPHENYL)PROPANOIC ACID, N-BOC PROTECTED
• 3-(3-((tert-butoxycarbonyl)amino)phenyl)propanoic acid
• 3-(Boc-amino)benzenepropanoic acid
• Boc-3-(3-aMinophenyl)propanoic acid
• 3-{3-[(tert-Butoxycarbonyl)amino]phenyl}propionic acid, 3-[(tert-Butoxycarbonyl)amino]hydrocinnamic acid
• A824263
• 3-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoic Acid
• 3-[3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]phenyl]propanoic acid
• JZVULXRCJQKJOJ-UHFFFAOYSA-N
• F79153
• 3-(3-((tert-Butoxycarbonyl)amino)phenyl)propanoicacid
• Benzenepropanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-(3-[(tert-Butoxycarbonyl)amino]phenyl)propanoic acid, AldrichCPR
• 3-{3-[(tert-Butoxycarbonyl)amino]phenyl}-propanoic acid
• FT-0676546
• 3-{3-[(TERT-BUTOXYCARBONYL)AMINO]PHENYL}PROPANOICACID
• DTXSID20375444
• 3-(3-tert-butoxycarbonylamino-phenyl)-propionic acid
• PS-5975
• 3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid
• MFCD04037903
• 3-(3-[(tert-butoxycarbonyl)amino]phenyl)propanoic acid
• 149506-04-7
• AKOS015838173
• SCHEMBL306849
• 3-[3-(tert-butoxycarbonylamino)phenyl]propanoic acid
• FT-0676944
• 387360-95-4
• ZFA50604
• CS-0207195
• EN300-115464
• 3-(3-(tert-butoxycarbonylamino)phenyl)propanoic acid
• 3-{3-[(tert-Butoxycarbonyl)amino]phenyl}propanoic acid
• DB-099050
• 3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid

• MDL： MFCD04037903
• Inchi： InChI=1S/C14H19NO4/c1-14(2,3)19-13(18)15-11-6-4-5-10(9-11)7-8-12(16)17/h4-6,9H,7-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JZVULXRCJQKJOJ-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=CC=CC(CCC(O)=O)=C1)=O)C

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų
• XLogP3: 2.7

Experimental Properties

• Melting Point: 164-166
• PSA: 75.63000
• LogP: 3.12380

3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid Security Information

• Hazard Statement： Irritant
• HazardClass：IRRITANT

3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid

Comprehensive Overview of 3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid (CAS No. 149506-04-7)

3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid (CAS No. 149506-04-7) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a propanoic acid moiety, makes it a versatile intermediate for drug development and proteomics studies. With the growing demand for Boc-protected amino acids and peptide coupling reagents, this compound has garnered significant attention in both academic and industrial settings.

The compound’s molecular formula, C₁₄H₁₉NO₄, highlights its role as a carboxylic acid derivative with a Boc-amine functional group. Researchers often employ it in the synthesis of peptide-based therapeutics, particularly for conditions like metabolic disorders and neurodegenerative diseases—topics frequently searched in AI-driven drug discovery platforms. Its stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its appeal.

In recent years, the rise of green chemistry and sustainable synthesis has influenced how 149506-04-7 is produced and applied. Laboratories now prioritize eco-friendly solvents and catalytic methods to minimize waste, aligning with trends in ESG-compliant research. This shift responds to frequent queries like "How to optimize Boc deprotection?" or "Solvent-free peptide synthesis," reflecting user interest in efficient and environmentally conscious protocols.

Another hotspot involves the compound’s utility in click chemistry and bioconjugation, where its carboxyl group enables selective modifications for antibody-drug conjugates (ADCs) or fluorescent probes. Such applications are pivotal in cancer research and diagnostic imaging, areas dominating scientific search engines. The Boc group’s orthogonality also allows sequential reactions, a feature highlighted in forums discussing "multistep organic synthesis strategies."

Quality control of 3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid is critical, with HPLC and NMR being standard analytical tools. Purity (>98%) and low water content are key specifications, as emphasized in vendor FAQs like "How to store Boc-protected compounds?" Proper storage at -20°C under inert atmosphere ensures longevity, addressing common end-user concerns.

In summary, CAS No. 149506-04-7 bridges gaps between traditional organic chemistry and cutting-edge biomedical applications. Its relevance to personalized medicine and high-throughput screening underscores its value in modern research, making it a staple for chemists exploring "next-generation peptide therapeutics" or "Boc-chemistry innovations."